94-96-2(2-Ethyl-1,3-hexanediol),6-12,E0119

2-Ethyl-1,3-hexanediol Properties

Names and Identifiers

- 2-Ethylhexane-1,3-diol
- Ethohexadiol
- octylene glycol
- 2-Ethyl-1,3-hexanediol (mixture of diastereoisomers)
- 2-Ethyl-1,3-hexanediol
- 2-Ethyl-1,3-hexanediol Solution
- Ethyl hexanediol (mixed isomers)
- (2Ξ,3Ξ)-2-ethylhexane-1,3-diol
- Rutgers 612
- Ethylhexylene glycol
- 2-Ethyl-1,3-hexanediol (ACI)
- 2-Ethyl-1,3-dihydroxyhexane
- 2-Ethyl-1,3-hexylene glycol
- 2-Ethyl-3-propyl-1,3-propanediol
- 2-Ethylhexanediol
- 3-Hydroxymethyl-n-heptan-4-ol
- 6-12
- Diol-Kyowa 8
- NSC 3881
- Repellent 612
- SBI-0654054.0001
- Ethyl-1,3-hexane diol-2
- 612 insect repellent
- 4-01-00-02597 (Beilstein Handbook Reference)
- AKOS002313502
- M9JGK7U88V
- 6-12-Insect repellent
- 612Insect repellent
- NCGC00091575-02
- 94-96-2
- Ethohexadiol (USP)
- ETHOHEXADIOL [MI]
- DB13826
- Latka 612 [Czech]
- Tox21_202003
- ENT 375
- NCGC00091575-01
- 2Ethyl3propyl1,3propanediol
- Carbide 612
- Latka 612
- NSC-3881
- SR-01000944444
- 2-Ethylhexanediol-1,3
- EPA Pesticide Chemical Code 041001
- AS-80897
- Tox21_303253
- EINECS 202-377-9
- etohexadiol
- Ethyl hexylene glycol
- UNII-M9JGK7U88V
- ETHOHEXADIOL [HSDB]
- AKOS016051411
- 2Ethyl1,3hexylene glycol
- NCGC00256943-01
- REPELLANT 612
- NCGC00091575-03
- Ethyl hexanediol
- 2-Ethyl-1,3-hexanediol, analytical standard
- 2-ETHYL-1,3-HEXANEDIOL
- LATKA 612 (Czechoslovakia)
- ETHOHEXADIOL [WHO-DD]
- SCHEMBL38007
- Caswell No. 445
- COMPOUND 6-12 INSECT REPELLANT
- Compound 6-12, insect repellent
- ETHYL HEXANEDIOL [INCI]
- E0119
- DTXSID4025292
- Compound 612 insect repellent
- CCRIS 4034
- 3Hydroxymethylnheptan4ol
- BRN 1735324
- 1,3-Hexanediol, 2-ethyl-
- NSC3881
- BRD-A55455283-001-01-3
- ETHOHEXADIOL [MART.]
- 2-ethyl-1,3-hexane diol
- Carbide 6-12
- WLN: QY3&Y2&1Q
- AI3-00375
- (2RS,3RS;2RS,3SR)-2-ETHYLHEXANE-1,3-DIOL
- Q992192
- 2Ethyl1,3hexanediol
- EH diol
- 2-ethyl-hexane-1,3-diol
- CHEMBL1451179
- EC 202-377-9
- CAS-94-96-2
- Tox21_111152
- NCGC00259552-01
- Diol-Kyowa 8; Ethohexadiol; NSC 3881
- MFCD00004578
- SR-01000944444-1
- RUTGERS 6-12
- 6-12 insect repellent
- NS00005681
- HSDB 1716
- DTXCID405292
- CHEBI:34273
- ETHOHEXADIOL (MART.)
- DiolKyowa 8
- 2-ethylhexanediol
- Ethohexadiol [USP]
- Compound 6-12 insect repellent
- 2-Ethyl-1,3-hexandiol
- Tox21_111152_1
- +Expand
- MDL： MFCD00004578
- InChIKey： RWLALWYNXFYRGW-UHFFFAOYSA-N
- Inchi： 1S/C8H18O2/c1-3-5-8(10)7(4-2)6-9/h7-10H,3-6H2,1-2H3
- SMILES： OCC(C(CCC)O)CC

Computed Properties

Exact Mass: 146.13100
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 146.13068
Heavy Atom Count: 10
Complexity: 73.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 40.5

Experimental Properties

LogP: 1.16590
PSA: 40.46000
Merck: 3744
Refractive Index: n20/D 1.451(lit.)
Water Partition Coefficient: 42 g/L (20 ºC)
Boiling Point: 244°C(lit.)
Melting Point: -40°C(lit.)
Vapor Pressure: 0.0±1.1 mmHg at 25°C
Flash Point: Fahrenheit: 248 ° f
Celsius: 120 ° c
Solubility: 42g/l
Color/Form: Colorless odorless slightly viscous liquid.
Solubility: Slightly soluble in water, soluble in ethanol and diethyl ether.
Sensitiveness: Hygroscopic
Density: 0.933 g/mL at 25 °C(lit.)

2-Ethyl-1,3-hexanediol Security Information

Symbol: GHS05
RTECS：MO2625000
WGK Germany：1
Safety Instruction： S25-S26-S39-S46
Risk Phrases：R41
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H318
Warning Statement： P280,P305+P351+P338
Prompt：dangerous
Storage Condition：Sealed storage
Risk Phrases： 41
Signal Word：Danger
TSCA：Yes
Toxicity：LD50 in male, female rats (ml/kg): 9.85, 4.92 orally (Ballantyne)

2-Ethyl-1,3-hexanediol Customs Data

HS CODE：29053980
Customs Data：

China Customs Code:
2905399010

Overview:

2905399010 Mosquito repellent alcohol.Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

Summary:

2905399010 2-ethylhexane-1,3-diol.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:5.5%.general tariff:30.0%

2-Ethyl-1,3-hexanediol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB44036-5g	2-Ethyl-1,3-Hexanediol	94-96-2	97%	5g	$18.00	2024-07-18
abcr	AB116541-500 ml	2-Ethylhexane-1,3-diol, 97%; .	94-96-2	97%	500 ml	€71.20	2024-04-15
Fluorochem	995247-1g	2-Ethylhexane-1.3-diol	94-96-2	95%	1g	￡10.00	2022-02-28
TRC	E918768-100g	2-Ethyl-1,3-hexanediol	94-96-2		100g	$ 63.00	2023-09-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A10898-500ml	2-Ethylhexane-1,3-diol, 97%	94-96-2	97%	500ml	￥506.00
BAI LING WEI Technology Co., Ltd.	213164-250ML	2-Ethyl-1,3-hexanediol, 98%, mixture of isomers	94-96-2	98%	250ML	￥ 283
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E106164-250mg	2-Ethyl-1,3-hexanediol	94-96-2		250mg	¥407.90	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1047183-100g	2-Ethylhexane-1,3-diol	94-96-2	98%	100g	￥51.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E79120-500ml	2-Ethylhexane-1,3-diol	94-96-2	98%	500ml	¥208.0	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E808851-2.5L	2-Ethyl-1,3-hexanediol	94-96-2	98%	2.5L	768.00

2-Ethyl-1,3-hexanediol Synthesis

Synthetic Circuit 1

18618-91-2

18618-89-8

94-96-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; 3 h, reflux

Reference

: Isolation and total synthesis of two novel metabolites from the fissurellid mollusc Scutus antipodes

Chand, Satish; Karuso, Peter, Tetrahedron Letters, 2017, 58(10), 1020-1023

Synthetic Circuit 2

20334-52-5

94-96-2

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 48 h, 65 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Polyester Obtained by Anionic Polymerization of Ethylketene

Hayki, Najib; Desilles, Nicolas; Burel, Fabrice, Macromolecular Chemistry and Physics, 2011, 212(4), 375-382

Synthetic Circuit 3

94-96-2

Reaction Conditions

Reference

: Improvement of ethohexadiol synthesis

Chen, Shuanghuan; Luo, Cheng, Huaxi Yaoxue Zazhi, 1998, 13(2),

Synthetic Circuit 4

94-96-2

Reaction Conditions

Reference

: The synthesis of glycols by mercury-photosensitized alcohol dehydrodimerization

Lee, Jesse C. Jr.; Boojamra, Constantine G.; Crabtree, Robert H., Journal of Organic Chemistry, 1993, 58(15), 3895-900

Synthetic Circuit 5

94-96-2

Reaction Conditions

Reference

: Indirect electrochemical processes. 7. Oxidative cleavage of the benzyl ether protective group by homogeneous electron transfer

Schmidt, Werner; Steckhan, Eberhard, Angewandte Chemie, 1979, 91(10), 850-1

Synthetic Circuit 6

94-96-2

Reaction Conditions

Reference

: New simple catalyst for the synthesis of 1,3-diols and their monoesters from linear aliphatic aldehydes

Pochini, A.; Ungaro, R., Synthesis, 1975, (3), 164-5

Synthetic Circuit 7

94-96-2

Reaction Conditions

Reference

: Synthesis and application of 2-ethyl-1,3-hexanediol

Daniewski, Wlodzimierz; Rybczynska, Barbara, TNO Nieuws, 1966, 10(4), 190-2

Synthetic Circuit 8

50373-29-0

94-96-2

148904-97-6

20667-04-3

149-57-5

Reaction Conditions

1.1 Reagents: Lactic acid , NADH , L-Lactate dehydrogenase , Putidaredoxin reductase Catalysts: Camphor 5-monooxygenase Solvents: Water

Reference

: Benign Synthesis of 2-Ethylhexanoic Acid by Cytochrome P450cam: Enzymatic, Crystallographic, and Theoretical Studies

French, Kevin J.; Strickler, Michael D.; Rock, Dan A.; Rock, Denise A.; Bennett, Grace A.; et al, Biochemistry, 2001, 40(32), 9532-9538

2-Ethyl-1,3-hexanediol Raw materials

2-Ethyl-1,3-hexanediol Preparation Products

2-Ethyl-1,3-hexanediol Suppliers

Jinan Shijitongda Chemical Co,ltd

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Shanghai Acmec Biochemical Co.,Ltd

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Shanghai Aladdin Biochemical Technology Co., Ltd

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:94-96-2)

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2-Ethyl-1,3-hexanediol Related Literature

1. Towards non-toxic solvents for membrane preparation: a review

A. Figoli,T. Marino,S. Simone,E. Di Nicolò,X.-M. Li,T. He,S. Tornaghi,E. Drioli Green Chem. 2014 16 4034
2. Self-reducible copper complex inks with aminediol and OH-based solvent for the fabrication of a highly conductive copper film by calcination at low temperature under an air atmosphere

Akihiro Yabuki,Takuhiro Sakaguchi,Indra Wahyudhin Fathona,Ji Ha Lee New J. Chem. 2020 44 19880
3. Relaxation in hydrogen-bonded liquids studied by dielectric and Kerr-effect techniques

John Crossley,Graham Williams J. Chem. Soc. Faraday Trans. 2 1977 73 1906
4. Energy-efficient production of 1-octanol from biomass-derived furfural-acetone in water

Qineng Xia,Yinjiang Xia,Jinxu Xi,Xiaohui Liu,Yanqin Wang Green Chem. 2015 17 4411
5. Refractories and metal oxides, ceramics, slags, cements

Annu. Rep. Anal. At. Spectrosc. 1972 2 82
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9. Assessment of predictive models for estimating the acute aquatic toxicity of organic chemicals

Fjodor Melnikov,Jakub Kostal,Adelina Voutchkova-Kostal,Julie B. Zimmerman,Paul T. Anastas Green Chem. 2016 18 4432
10. Direct synthesis of 2-ethylhexanol via n-butanal aldol condensation–hydrogenation reaction integration over a Ni/Ce-Al2O3 bifunctional catalyst

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Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Cas no 94-96-2 (2-Ethyl-1,3-hexanediol)

2-Ethyl-1,3-hexanediol Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Ethyl-1,3-hexanediol Security Information

2-Ethyl-1,3-hexanediol Customs Data

China Customs Code:

Overview:

Summary:

2-Ethyl-1,3-hexanediol Price

2-Ethyl-1,3-hexanediol Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

2-Ethyl-1,3-hexanediol Raw materials

2-Ethyl-1,3-hexanediol Preparation Products

2-Ethyl-1,3-hexanediol Suppliers

2-Ethyl-1,3-hexanediol Related Literature

Related Categories

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